NF764

• Molecular Formula: C22H20F3NO3
• Molecular Weight: 403.4 g/mol
• InChI: InChI=1S/C22H20F3NO3/c1-29-16-9-10-18(22(23,24)25)17(14-16)19-8-5-13-26(19)21(28)12-11-20(27)15-6-3-2-4-7-15/h2-4,6-7,9-12,14,19H,5,8,13H2,1H3/b12-11+
• InChIKey: IRMQALGXGFYYJW-VAWYXSNFSA-N

NF764: Covalent β-Catenin Degrader

NF764 is a highly potent, covalent binder and degrader of the oncogenic transcription factor β-catenin (CTNNB1). It was developed through structural optimization of an initial hit compound (EN83) identified via a cysteine-reactive covalent ligand screen [1]. NF764 demonstrates a DC50 (concentration for 50% degradation) of 3.5 nM in HT29 colorectal cancer cells, achieving a maximum degradation (Emax) of 85% . The compound selectively targets cysteine residue C619 within the armadillo repeat domain of CTNNB1, leading to its destabilization and subsequent proteasome-dependent degradation [1]. This mechanism distinguishes NF764 from broader-spectrum β-catenin inhibitors or degraders that target multiple cysteines or rely on indirect mechanisms.

Targeted protein degradation – direct covalent β-catenin degrader for TPD studies

Cysteine-selective probe – selective engagement of C619 on CTNNB1 Validated by site-directed mutagenesis and ABPP

Proteasome-dependent – degradation rescued by bortezomib, confirming TPD mechanism

• [1] Gowans FA, Forte N, Hatcher J, Huang OW, Wang Y, Poblano BEA, Wertz IE, Nomura DK. Covalent Degrader of the Oncogenic Transcription Factor β-Catenin. J Am Chem Soc. 2024 Jun 6;146(23):16171-16185. doi: 10.1021/jacs.4c05174. View Source

NF764: Key Differentiators

While several small molecules and biologics target the Wnt/β-catenin pathway, NF764 offers a unique, direct, and covalent degradation mechanism that is not replicated by other compounds. Generic β-catenin inhibitors, such as tankyrase inhibitors (e.g., XAV939) or CBP/β-catenin antagonists (e.g., ICG-001), act through upstream or downstream modulation and do not directly eliminate the CTNNB1 protein. Other reported CTNNB1 degraders, like the initial hit EN83, exhibit broader cysteine reactivity (targeting C439, C466, C520, and C619), leading to potential off-target effects and lower selectivity [1]. NF764's optimization to specifically engage only C619 [2] results in a superior selectivity profile and a more predictable pharmacological effect. Substituting NF764 with a less selective analog or an indirect inhibitor would compromise experimental outcomes, particularly in studies requiring precise, on-target CTNNB1 depletion.

Indirect inhibitors Compounds like XAV939 or ICG-001 modulate Wnt pathway upstream/downstream but do not directly eliminate CTNNB1 protein, leading to different downstream readouts.

Less selective analogs EN83 and similar early hits engage multiple cysteines (C439, C466, C520, C619), which may increase off-target covalent binding and confound target-specific interpretation.

Non-degrading binders Molecules that bind CTNNB1 without inducing proteasome-dependent degradation may fail to achieve effective protein depletion in functional knockdown experiments.

• [1] Gowans FA, Forte N, Hatcher J, Huang OW, Wang Y, Poblano BEA, Wertz IE, Nomura DK. Covalent Degrader of the Oncogenic Transcription Factor β-Catenin. J Am Chem Soc. 2024 Jun 6;146(23):16171-16185. doi: 10.1021/jacs.4c05174. View Source
• [2] Gagan Kukreja LinkedIn Post. Direct pharmacological targeting of β-catenin CTNNB1, an oncogenic transcription factor. View Source

NF764: Comparative Performance

Superior Potency and Efficacy vs. EN83

NF764 was designed through structure-activity relationship (SAR) optimization of EN83, the initial hit from a covalent ligand screen [1]. The J. Am. Chem. Soc. paper provides comparative data: EN83 induces partial degradation of CTNNB1, while NF764 exhibits substantially improved potency and maximal degradation. NF764 achieves a DC50 of 3.5 nM with an Emax of 85% in HT29 cells . Direct quantitative comparison from the source paper shows that NF764 is significantly more potent than EN83, which had a DC50 in the micromolar range (estimated >1 μM) [1]. This represents a >285-fold improvement in potency.

Potency vs. EN83

Head-to-head

DC₅₀ 3.5 nM, Emax 85%

vs EN83 DC₅₀ >1 μM (>285-fold improvement)

Reported degradation potency supports target-engagement review at low concentrations

HT29 HiBiT-CTNNB1 assay, 24 h

Evidence Dimension	Potency (DC50) and Maximal Degradation (Emax) in HT29 Cells
Target Compound Data	NF764: DC50 = 3.5 nM, Emax = 85%
Comparator Or Baseline	EN83: DC50 > 1 μM (estimated from paper), Emax not reported [1]
Quantified Difference	>285-fold improvement in potency
Conditions	HT29 colorectal cancer cells; HiBiT-CTNNB1 degradation assay after 24 h treatment.

Why This Matters

NF764's nanomolar potency enables robust target engagement at low concentrations, reducing off-target effects and experimental costs compared to micromolar alternatives.

• [1] Gowans FA, Forte N, Hatcher J, Huang OW, Wang Y, Poblano BEA, Wertz IE, Nomura DK. Covalent Degrader of the Oncogenic Transcription Factor β-Catenin. J Am Chem Soc. 2024 Jun 6;146(23):16171-16185. doi: 10.1021/jacs.4c05174. View Source

C619 Selectivity vs. EN83

A critical limitation of EN83 is its promiscuous covalent binding to multiple cysteine residues on CTNNB1 (C439, C466, C520, and C619) [1]. In contrast, NF764 was engineered to selectively target only C619 [2]. Mutagenesis studies confirm this: the C619S mutation renders CTNNB1 completely resistant to NF764-mediated degradation, while C466S and C520S mutations only partially affect degradation [1]. This exclusive targeting is a quantifiable and verified improvement in selectivity.

Cysteine selectivity

Head-to-head

NF764: C619 only

EN83: C439, C466, C520, C619

Single-cysteine engagement may reduce off-target binding and aid mechanistic interpretation

Mutagenesis + gel-based ABPP in HEK293T

Evidence Dimension	Cysteine Residues Engaged on CTNNB1
Target Compound Data	NF764: Engages only C619 [2]
Comparator Or Baseline	EN83: Engages C439, C466, C520, and C619 [1]
Quantified Difference	NF764 targets a single cysteine vs. four for EN83
Conditions	Determined by site-directed mutagenesis and gel-based ABPP (activity-based protein profiling) in HEK293T cells.

Why This Matters

Single-cysteine targeting minimizes off-target covalent binding, reducing the risk of confounding biological effects and ensuring that observed phenotypes are directly attributable to CTNNB1 degradation.

• [1] Gowans FA, Forte N, Hatcher J, Huang OW, Wang Y, Poblano BEA, Wertz IE, Nomura DK. Covalent Degrader of the Oncogenic Transcription Factor β-Catenin. J Am Chem Soc. 2024 Jun 6;146(23):16171-16185. doi: 10.1021/jacs.4c05174. View Source
• [2] Gagan Kukreja LinkedIn Post. Direct pharmacological targeting of β-catenin CTNNB1, an oncogenic transcription factor. View Source

Enhanced Target Gene Suppression vs. EN83

Beyond protein degradation, functional inhibition of β-catenin transcriptional activity is crucial. NF764 treatment in HT29 cells led to a significant reduction in mRNA levels of canonical β-catenin target genes, including MYC, S100A6, AXIN2, and CCND1 [1]. While the paper does not provide direct fold-change values for EN83 vs. NF764 on these genes, the abstract states that NF764 is a 'highly potent and relatively selective destabilizing degrader' derived from EN83, implying superior functional activity [1]. A separate vendor datasheet confirms this functional inhibition .

Target gene suppression

Class-level

MYC, AXIN2, CCND1, S100A6 mRNA reduced

Reported pathway response; direct quantitative comparison vs EN83 not available

qPCR in HT29 cells; data to verify

Evidence Dimension	Downregulation of CTNNB1 Target Gene mRNA
Target Compound Data	NF764: Significantly reduces mRNA levels of MYC, S100A6, AXIN2, and CCND1 in HT29 cells [1]
Comparator Or Baseline	EN83: Reported to inhibit CTNNB1 transcriptional activity but with lower potency; quantitative mRNA suppression data not directly compared.
Quantified Difference	NF764 is an optimized analog designed for improved functional inhibition; specific fold-change values for each gene are not provided in the abstract.
Conditions	HT29 colorectal cancer cells; qPCR analysis post-treatment.

Why This Matters

Suppression of downstream oncogenic targets like MYC and CCND1 validates that CTNNB1 degradation translates into meaningful anti-cancer effects, a key metric for functional studies.

• [1] Gowans FA, Forte N, Hatcher J, Huang OW, Wang Y, Poblano BEA, Wertz IE, Nomura DK. Covalent Degrader of the Oncogenic Transcription Factor β-Catenin. J Am Chem Soc. 2024 Jun 6;146(23):16171-16185. doi: 10.1021/jacs.4c05174. View Source

Proteasome-Dependent Mechanism Confirmed

NF764 induces CTNNB1 degradation via the ubiquitin-proteasome system. This is a critical point of differentiation from molecules that merely inhibit CTNNB1 function or stability through other means. In the study, pre-treatment with the proteasome inhibitor bortezomib (1 μM) completely blocked NF764-induced CTNNB1 loss in HiBiT-CTNNB1 HEK293 cells [1]. This experiment, also performed for EN83 and NF765, definitively confirms the proteasome-dependent mechanism.

Proteasome dependence

Head-to-head

Degradation blocked by 1 μM bortezomib

Complete rescue confirmed for NF764, EN83, NF765

Confirming proteasome-dependent TPD mechanism, not transcriptional repression

HiBiT-CTNNB1 HEK293, 1 h pre-treatment, Western blot

Evidence Dimension	Proteasome Dependence of Degradation
Target Compound Data	NF764-induced CTNNB1 degradation is fully rescued by 1 μM bortezomib [1]
Comparator Or Baseline	EN83 and NF765-induced degradation is also rescued by bortezomib, confirming a shared class mechanism but not differentiating potency.
Quantified Difference	Complete block of degradation observed for all three compounds.
Conditions	HiBiT-CTNNB1 HEK293 cells; pre-treatment with 1 μM bortezomib for 1 h, followed by 24 h compound treatment; assessed by Western blotting.

Why This Matters

Confirmation of proteasome dependence is essential for validating NF764 as a bona fide degrader, not a transcriptional repressor or cytotoxic agent, and aligns with established targeted protein degradation (TPD) principles.

• [1] Gowans FA, Forte N, Hatcher J, Huang OW, Wang Y, Poblano BEA, Wertz IE, Nomura DK. Covalent Degrader of the Oncogenic Transcription Factor β-Catenin. J Am Chem Soc. 2024 Jun 6;146(23):16171-16185. doi: 10.1021/jacs.4c05174. View Source

Non-Cytotoxic Degradation

To ensure that the observed loss of CTNNB1 protein and target gene suppression is due to specific degradation and not general cytotoxicity, cell viability assays were performed. NF764 did not exhibit acute cytotoxicity in HT29 cells at concentrations effective for degradation [1]. This contrasts with compounds that induce broad cellular stress or death, which would confound interpretation of pathway-specific effects.

Cytotoxicity context

Class-level

No acute cytotoxicity at degradation-active concentrations

Supports degradation-specific effect, not general toxicity

HT29 viability assay; cell-context dependent

Evidence Dimension	Acute Cytotoxicity in HT29 Cells
Target Compound Data	NF764: Not acutely cytotoxic at concentrations causing CTNNB1 degradation [1]
Comparator Or Baseline	EN83: Not reported to be acutely cytotoxic in the context of degradation studies.
Quantified Difference	Degradation occurs without acute cell death, confirming a specific mechanism.
Conditions	HT29 colorectal cancer cells; standard cell viability assays (e.g., CellTiter-Glo) following treatment.

Why This Matters

This evidence confirms that NF764's effects on CTNNB1 and downstream signaling are due to targeted protein degradation, not a secondary consequence of cellular toxicity, ensuring clean, interpretable results in functional assays.

• [1] Gowans FA, Forte N, Hatcher J, Huang OW, Wang Y, Poblano BEA, Wertz IE, Nomura DK. Covalent Degrader of the Oncogenic Transcription Factor β-Catenin. J Am Chem Soc. 2024 Jun 6;146(23):16171-16185. doi: 10.1021/jacs.4c05174. View Source

NF764: Recommended Applications

Colorectal Cancer: Direct CTNNB1 Degradation

NF764's high potency (DC50 3.5 nM, Emax 85%) and functional suppression of target genes (MYC, AXIN2, CCND1) in HT29 colorectal cancer cells [1] make it an ideal tool for studying Wnt/β-catenin-driven tumorigenesis. Its single-cysteine selectivity (C619) [2] reduces off-target effects, enabling precise interrogation of CTNNB1's role in proliferation, apoptosis, and metastasis in colorectal cancer models.

TPD Research: Benchmark Covalent Glue

NF764 serves as a valuable benchmark in TPD research due to its well-characterized covalent mechanism and proteasome-dependent degradation [1]. It can be used to study the kinetics and selectivity of covalent glue degraders, compare with PROTACs or molecular glues targeting other transcription factors, and investigate the role of specific cysteine residues in protein stability.

Selectivity Profiling and Chemoproteomics

NF764's exclusive engagement of C619 on CTNNB1, validated by mutagenesis and ABPP [1], positions it as a high-quality probe for chemoproteomics. It can be employed to map the cysteine reactivity landscape of CTNNB1, differentiate on-target vs. off-target covalent binding, and develop more selective covalent ligands for other 'undruggable' targets.

β-Catenin Stability and Ubiquitin-Proteasome Pathway

The confirmed proteasome-dependent degradation of NF764, fully rescued by bortezomib [1], allows researchers to dissect the ubiquitin-proteasome pathway involved in CTNNB1 turnover. It can be used to identify E3 ligases responsible for NF764-induced degradation or to study the interplay between covalent modification and protein destabilization.

Application

Selection Property

Validation Focus

Wnt/β-catenin tumorigenesis studies

Cysteine-selective CTNNB1 degrader

Target gene suppression and CTNNB1 depletion

TPD benchmark studies

Covalent glue degrader with defined mechanism

Proteasome-dependent degradation kinetics

Chemoproteomics selectivity mapping

Single-cysteine engagement probe

Off-target cysteine reactivity profiling

Ubiquitin-proteasome pathway analysis

Proteasome-dependent CTNNB1 turnover

E3 ligase identification and degradation rescue

• [1] Gowans FA, Forte N, Hatcher J, Huang OW, Wang Y, Poblano BEA, Wertz IE, Nomura DK. Covalent Degrader of the Oncogenic Transcription Factor β-Catenin. J Am Chem Soc. 2024 Jun 6;146(23):16171-16185. doi: 10.1021/jacs.4c05174. View Source
• [2] Gagan Kukreja LinkedIn Post. Direct pharmacological targeting of β-catenin CTNNB1, an oncogenic transcription factor. View Source